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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3428363 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 1-Tetradecanol: Melting

and Boiling Points

Introduction
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with

the molecular formula CH₃(CH₂)₁₂CH₂OH.[1] It presents as a white, waxy solid and is

practically insoluble in water, soluble in diethyl ether, and slightly soluble in ethanol.[1] This

compound is a versatile ingredient in the cosmetics industry, valued for its emollient properties

in formulations like cold creams.[1][2] It also serves as an intermediate in the chemical

synthesis of other products, such as surfactants.[1] Understanding its physical properties,

particularly its melting and boiling points, is crucial for its application in research, drug

development, and various industrial processes.

Data Presentation: Physicochemical Properties
The melting and boiling points of 1-tetradecanol have been reported across various scientific

databases and chemical suppliers. The following tables summarize these key quantitative data

for easy comparison.

Table 1: Reported Melting Points of 1-Tetradecanol
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Melting Point (°C) Melting Point (°F) Source(s)

38 100
Wikipedia[1],

chemeurope.com[2]

37.7 99.7
PubChem (from USCG, 1999;

Haynes, W.M. (ed.))[3]

39.5 -
PubChem (from Human

Metabolome Database)[3]

35-39 -
Sigma-Aldrich, Ataman

Kimya[4]

39-41 - Taylor & Francis[5]

38.0 to 41.0 -
Tokyo Chemical Industry Co.,

Ltd.

36-37 - Brainly[6]

38-39 - Brainly[7]

38-40 - SweetStudy[8]

Table 2: Reported Boiling Points of 1-Tetradecanol
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Boiling Point (°C) Boiling Point (°F) Pressure (mmHg) Source(s)

>260 - 760
Wikipedia[1],

chemeurope.com[2]

263.2 505.8 760
PubChem (from

USCG, 1999)[3]

295.8 - - PubChem[3]

289 - 760
Sigma-Aldrich (lit.),

Ataman Kimya (lit.)[4]

>220 - - Taylor & Francis[5]

173 - 20
Tokyo Chemical

Industry Co., Ltd.

Experimental Protocols
The determination of melting and boiling points is a fundamental procedure in chemical

analysis to characterize a substance and assess its purity. Standardized methods, such as

those outlined by the Organisation for Economic Co-operation and Development (OECD), are

widely accepted.[9]

Melting Point Determination (OECD Guideline 102)
The OECD Guideline 102 for testing chemicals describes several methods for determining the

melting point. A common and straightforward technique is the capillary method.

Principle: A small, finely powdered sample of the substance is packed into a capillary tube and

heated in a controlled manner. The temperatures at which melting begins and is complete are

recorded. For a pure substance, the melting range should be narrow.

Apparatus:

Melting point apparatus with a heating block or bath

Calibrated thermometer or other temperature sensing device
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Glass capillary tubes, sealed at one end

Procedure:

Sample Preparation: A small amount of 1-tetradecanol is carefully introduced and packed

into the bottom of a capillary tube.

Heating: The capillary tube is placed in the heating block of the melting point apparatus.

Observation: The sample is heated at a steady, slow rate.

Data Recording: The temperature is recorded at the first sign of liquid formation and again

when the entire sample has melted into a clear liquid.[6] This range is reported as the

melting point.

Boiling Point Determination (OECD Guideline 103)
The OECD Guideline 103 provides several methods for determining the boiling point of a liquid,

which is the temperature at which its vapor pressure equals the atmospheric pressure.[10][11]

[12] Methods include ebulliometry, dynamic methods, and distillation methods.[10][11] A

common laboratory setup involves distillation.

Principle: The liquid is heated to its boiling point, and the temperature of the vapor in

equilibrium with the boiling liquid is measured.

Apparatus:

Distillation flask (e.g., a round-bottom flask)

Condenser

Calibrated thermometer

Heating source (e.g., heating mantle)

Receiving flask

Procedure:
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Setup: The 1-tetradecanol is placed in the distillation flask. The thermometer is positioned

so that the top of the bulb is level with the side arm of the flask leading to the condenser.

Heating: The flask is gently heated.

Equilibrium: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature will stabilize at the boiling point.

Data Recording: The constant temperature at which the liquid boils and the vapor condenses

is recorded as the boiling point.[13] It's important to note that the boiling point is pressure-

dependent; therefore, the atmospheric pressure at the time of the measurement should also

be recorded.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the experimental determination of the

melting point and boiling point of a substance like 1-tetradecanol.
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Caption: Experimental workflow for determining the melting point of 1-tetradecanol.
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Caption: General experimental workflow for determining the boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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